6-chloro-3-(1-methyl-1H-pyrazol-4-yl)-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-c]pyridine

• Molecular Formula: C15H16ClN5O
• Molecular Weight: 317.77 g/mol
• IUPAC Name: 6-chloro-3-(1-methylpyrazol-4-yl)-1-(oxan-2-yl)pyrazolo[4,3-c]pyridine
• InChI: InChI=1S/C15H16ClN5O/c1-20-9-10(7-18-20)15-11-8-17-13(16)6-12(11)21(19-15)14-4-2-3-5-22-14/h6-9,14H,2-5H2,1H3
• InChI Key: UBNYLQQKZDHKLZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NN(C3=CC(=NC=C32)Cl)C4CCCCO4

Description

6-chloro-3-(1-methyl-1H-pyrazol-4-yl)-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-c]pyridine is a useful research compound. Its molecular formula is C15H16ClN5O and its molecular weight is 317.77 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6-chloro-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-c]pyridine (120 mg, 0.33 mmol), 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (100 mg, 0.50 mmol), tetrakis(triphenylphosphine)palladium(0) (20 mg, 0.02 mmol) and cesium carbonate (320 mg, 0.99 mmol) in 1,4-dioxane (1 mL) and water (0.12 mL) was degassed and sealed. It was stirred at 85° C. for 3 h. After cooling it was concentrated under reduced pressure. The residue was purified by flash chromatography on a silica gel column with ethyl acetate in hexanes (0-50%) to afford the desired product (0.10 g). LCMS (M+H)+=318.1.